![molecular formula C5H9NO2 B7459758 N-ethoxyprop-2-enamide](/img/structure/B7459758.png)
N-ethoxyprop-2-enamide
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Overview
Description
N-ethoxyprop-2-enamide, also known as EP2 or ethyl enol ether, is an organic compound that belongs to the group of enol ethers. It is a colorless liquid with a molecular weight of 129.17 g/mol and a boiling point of 114-116°C. EP2 has shown to have potential applications in a range of scientific research fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of N-ethoxyprop-2-enamide is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to interact with the endocannabinoid system, which plays a role in pain sensation and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory conditions. This compound has also been shown to have neuroprotective effects, protecting against oxidative stress and reducing cell death in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-ethoxyprop-2-enamide in lab experiments is its ability to penetrate cell membranes and target specific tissues. This makes it a useful tool for drug delivery and studying the effects of drugs on specific tissues. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver and kidney damage in animals.
Future Directions
There are several potential future directions for research on N-ethoxyprop-2-enamide. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects and may be able to slow the progression of these diseases. Another area of interest is its potential use as a drug delivery system for cancer treatment. This compound has been shown to be able to target specific tissues and may be able to deliver chemotherapy drugs directly to cancer cells, reducing side effects and improving treatment outcomes.
Synthesis Methods
The synthesis of N-ethoxyprop-2-enamide can be achieved through several methods. One of the most common methods involves the reaction of ethyl acrylate with ethyl vinyl ether in the presence of a strong base such as sodium hydride. This reaction leads to the formation of this compound along with sodium ethoxide as a byproduct. Another method involves the reaction of ethyl vinyl ether with acetic anhydride in the presence of a catalyst such as pyridine.
Scientific Research Applications
N-ethoxyprop-2-enamide has been extensively studied for its potential applications in medicinal chemistry and pharmaceutical research. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use as a drug delivery system due to its ability to penetrate cell membranes and target specific tissues.
properties
IUPAC Name |
N-ethoxyprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-3-5(7)6-8-4-2/h3H,1,4H2,2H3,(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIVTYEDFYGVHMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCONC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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